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Compound of Interest

Compound Name: Amaronol A

Cat. No.: B019530

Amaronol A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amaronol A is a naturally occurring auronol, a type of flavonoid, isolated from the bark of the
golden larch, Pseudolarix amabilis.[1][2] First described in 1999, its chemical structure and
fundamental properties have been characterized. This document provides a comprehensive
overview of the current scientific knowledge on Amaronol A, focusing on its chemical
structure, properties, and the methodologies used for its isolation and characterization.

Chemical Structure and Properties

Amaronol A is a polyhydroxylated benzofuranone derivative. Its chemical structure has been
established as 2,4,6-trihydroxy-2-[(3',4',5'-trihydroxyphenyl)methyl]-3(2H)-benzofuranone.[1][2]

Chemical Structure:
Caption: Chemical structure of Amaronol A.

A summary of the known chemical and physical properties of Amaronol A is presented in Table
1.

Table 1: Chemical and Physical Properties of Amaronol A
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Property Value Source
Chemical Formula C15H120s [1]
Molecular Weight 320.25 g/mol [1]
CAS Number 226560-96-9 [1]
Appearance Powder [1]
Melting Point 110-112 °C [1]

Boiling Point (Predicted)

781.2 £60.0 °C

[1]

Density (Predicted) 1.862 + 0.06 g/cm?3 [1]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

pKa (Predicted) 7.28£0.40 [1]

Biological Activity

The initial study that identified Amaronol A investigated its antimicrobial properties. However,

in this study, Amaronol A did not exhibit significant activity against the tested microbes.[2] The

tested organisms included Candida albicans and Trichophyton mentagrophytes.[2] To date, no

other biological activities or mechanisms of action for Amaronol A have been reported in the

scientific literature.

Experimental Protocols
Isolation of Amaronol A from Pseudolarix amabilis

The following is a generalized workflow for the isolation and characterization of Amaronol A

based on the original discovery.[2]

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://pubs.acs.org/toc/jnprdf/62/5
https://pubs.acs.org/toc/jnprdf/62/5
https://pubs.acs.org/toc/jnprdf/62/5
https://pubs.acs.org/toc/jnprdf/62/5
https://pubs.acs.org/toc/jnprdf/62/5
https://pubs.acs.org/toc/jnprdf/62/5
https://pubs.acs.org/toc/jnprdf/62/5
https://pubs.acs.org/toc/jnprdf/62/5
https://pubs.acs.org/toc/jnprdf/62/5
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/aac.02707-16
https://journals.asm.org/doi/10.1128/aac.02707-16
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/aac.02707-16
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extraction

Bark of Pseudolarix amabilis

\

Extraction with organic solvents

Purification
\/

Isolated Amaronol A

Structural Characterization
\/ \/ \/

Nuclear Magnetic Resonance (NMR) Spectroscopy Mass Spectrometry (MS) Ultraviolet (UV) Spectrophotometry

Structure Elucidation of Amaronol A

Click to download full resolution via product page

Caption: General workflow for the isolation and characterization of Amaronol A.
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Methodology:

o Extraction: The bark of Pseudolarix amabilis is collected and subjected to extraction using
organic solvents to yield a crude extract.

 Purification: The crude extract is then purified using chromatographic techniques. The
original study utilized High-Performance Liquid Chromatography (HPLC) to isolate individual
compounds, including Amaronol A.[2]

e Structure Elucidation: The chemical structure of the isolated Amaronol A is determined
through various spectroscopic methods:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about
the carbon-hydrogen framework of the molecule.

o Mass Spectrometry (MS): Determines the molecular weight and elemental composition.

o Ultraviolet (UV) Spectrophotometry: Provides information about the electronic transitions
within the molecule, which is characteristic of its chromophore system.[2]

Signaling Pathways and Mechanism of Action

Currently, there is no published research on the signaling pathways or the mechanism of action
of Amaronol A in any biological system. Therefore, diagrams illustrating these aspects cannot
be provided.

Conclusion

Amaronol A is a well-characterized auronol from a natural source with a defined chemical
structure and known physical properties. While its initial assessment for antimicrobial activity
was negative, the lack of further biological studies presents an opportunity for future research.
The established isolation and characterization protocols provide a solid foundation for obtaining
pure Amaronol A for further investigation into its potential pharmacological activities and
mechanisms of action. Researchers and drug development professionals may find Amaronol
A to be a candidate for screening in various biological assays to uncover novel therapeutic
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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